7-[3-[(4-Phenylphenyl)sulfonylamino]-2-bicyclo[2.2.1]heptanyl]hept-5-enoic acid

• Molecular Formula: C26H31NO4S
• Molecular Weight: 453.6 g/mol
• IUPAC Name: 7-[3-[(4-phenylphenyl)sulfonylamino]-2-bicyclo[2.2.1]heptanyl]hept-5-enoic acid
• InChI: InChI=1S/C26H31NO4S/c28-25(29)11-7-2-1-6-10-24-21-12-13-22(18-21)26(24)27-32(30,31)23-16-14-20(15-17-23)19-8-4-3-5-9-19/h1,3-6,8-9,14-17,21-22,24,26-27H,2,7,10-13,18H2,(H,28,29)
• InChI Key: NKFFKDVJGSLYGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C(C2NS(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4)CC=CCCCC(=O)O

Description

ICX5600068 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of ICX5600068 involves several synthetic routes and reaction conditions. One common method includes the use of high-energy ball milling and solvothermal synthesis. These methods often require the use of costly ionic liquids and handling hazardous gases, making the process intricate . Industrial production methods aim to scale up these processes while maintaining safety and efficiency.

Chemical Reactions Analysis

ICX5600068 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

ICX5600068 has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions. In biology, it has been studied for its potential role in cellular processes. In medicine, ICX5600068 is being explored for its therapeutic potential in treating certain diseases. Industrially, it is used in the production of advanced materials and as a component in various manufacturing processes .

Mechanism of Action

The mechanism of action of ICX5600068 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial outcome .

Comparison with Similar Compounds

ICX5600068 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include ICX5600067 and ICX5600069. Compared to these compounds, ICX5600068 exhibits higher stability and reactivity, making it more suitable for certain applications. Its unique properties also make it a preferred choice in specific industrial and research settings .